Cas no 932962-87-3 (2-{7-(3-fluorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{7-(3-fluorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 932962-87-3
• MF: C₂₁H₁₈FN₅O₂S
• MW: 423.463325977325
• CID: 5442599
• Update Time: 2025-06-30

2-{7-(3-fluorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[7-(3-Fluorophenyl)-7,8-dihydro-8-oxo-1,2,4-triazolo[4,3-a]pyrazin-3-yl]thio]-N-(2-phenylethyl)acetamide
• 2-{7-(3-fluorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C21H18FN5O2S/c22-16-7-4-8-17(13-16)26-11-12-27-19(20(26)29)24-25-21(27)30-14-18(28)23-10-9-15-5-2-1-3-6-15/h1-8,11-13H,9-10,14H2,(H,23,28)
• InChI Key： HWAGIPNWTQADOZ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1N2C=CN(C3=CC=CC(F)=C3)C(=O)C2=NN=1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{7-(3-fluorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

Compound CAS No. 932962-87-3: 2-{7-(3-fluorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

The compound with CAS No. 932962-87-3, named 2-{7-(3-fluorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of sulfonamides and features a unique combination of functional groups that make it a promising candidate for various applications in the fields of pharmacology and material science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. The presence of the 1,2,4-triazolo[4,3-a]pyrazine ring system suggests that this molecule may exhibit antimicrobial or antitumor properties. Furthermore, the substitution pattern at the triazole ring—specifically the 3-fluorophenyl group—plays a critical role in modulating the compound's pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the triazole ring via a click chemistry approach and subsequent functionalization with the acetamide group. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures that the final product meets stringent quality standards.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic methods. NMR spectroscopy has been instrumental in confirming the regiochemistry of the molecule, while mass spectrometry has provided insights into its molecular weight and fragmentation patterns. These analyses are crucial for ensuring the accuracy of chemical databases and facilitating further research into its properties.

One of the most exciting developments in recent research is the exploration of this compound's potential as a therapeutic agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis or neurodegenerative diseases. Additionally, its ability to penetrate cellular membranes efficiently makes it a strong candidate for drug delivery systems.

Another area of interest is its application in material science, where its unique electronic properties could be harnessed for use in organic electronics or optoelectronic devices. The presence of aromatic rings and heterocyclic groups contributes to its stability under various environmental conditions, making it suitable for applications in high-performance materials.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Proper storage conditions and precautions are recommended to ensure stability and prevent degradation. Its non-hazardous nature aligns with current regulations regarding chemical handling in research settings.

In conclusion, CAS No. 932962-87-3 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and practical applications in medicine and technology.